(2E)-1-(3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C17H14ClF3N2O2/c1-23(2)7-6-15(24)11-4-3-5-13(8-11)25-16-14(18)9-12(10-22-16)17(19,20)21/h3-10H,1-2H3/b7-6+
• InChI Key: XNQOAYBUNANSRI-VOTSOKGWSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC(=CC=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CC(=CC=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C17H14ClF3N2O2
• Molecular Weight: 370.8 g/mol

Description

(2E)-1-(3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-3-(dimethylamino)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H14ClF3N2O2 and its molecular weight is 370.76. The purity is usually 95%.
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Scientific Research Applications

Ligand-bridged Dinuclear Cyclometalated Complexes

Research has explored the synthesis and properties of ligand-bridged dinuclear cyclometalated complexes, focusing on their molecular structures, electrochemical behavior, and photophysical properties. Such studies are crucial for understanding the electronic structures and potential applications of these complexes in various fields, including material science and catalysis (Chandrasekhar et al., 2012).

Ortho-Palladated Complexes Synthesis

The synthesis, structural characterization, and chemistry of ortho-palladated complexes have been investigated, highlighting the versatility of these complexes in organic synthesis and catalysis. These studies contribute to the development of new catalytic processes and the synthesis of complex organic molecules (Ryabov et al., 1992).

Platinum Complexes with Pyridinium-derived N-heterocyclic Carbenes

Research on platinum complexes incorporating pyridinium-derived N-heterocyclic carbene ligands has provided insights into their synthesis, structure, and ligand substitution kinetics. Such complexes have potential applications in catalysis and materials science, offering new approaches to catalytic processes and the design of functional materials (Owen et al., 2004).

Generation of Structurally Diverse Libraries

Studies have utilized certain ketonic Mannich bases as starting materials in alkylation and ring closure reactions to generate a structurally diverse library of compounds. This research is significant for drug discovery and the development of new pharmaceuticals, showcasing the potential for creating a wide array of chemical entities from a single precursor (Roman, 2013).

Recyclable Catalysts for Acylation of Alcohols

Investigations into the use of certain pyridine hydrochlorides as recyclable catalysts for the acylation of inert alcohols have demonstrated their effectiveness and potential environmental benefits. Such studies are crucial for developing more sustainable chemical processes and reducing waste in chemical manufacturing (Liu et al., 2014).